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This document provides a detailed guide on utilizing the Pegasus Workflow Management

System to submit and manage complex computational workflows on a High-Performance

Computing (HPC) cluster. These protocols are designed to help researchers automate, scale,

and reproduce their scientific computations efficiently.

Introduction to Pegasus
Pegasus is an open-source scientific workflow management system that enables researchers

to design, execute, and monitor complex computational tasks.[1][2] It abstracts the workflow

from the underlying execution environment, allowing for portability and scalability.[3][4]

Pegasus is widely used in various scientific domains, including astronomy, bioinformatics, and

gravitational-wave physics.[2]

Key benefits of using Pegasus include:

Automation: Automates repetitive and time-consuming computational tasks.[1]

Reproducibility: Documents and reproduces analyses, ensuring their validity.[1]

Scalability: Handles large datasets and complex analyses, scaling from a few to millions of

tasks.[3][4]
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Portability: Workflows can be executed on various computational resources, including

clusters, grids, and clouds, without modification.[4][5]

Reliability: Automatically retries failed tasks and provides debugging tools to handle errors.[3]

[6]

Provenance Tracking: Captures detailed information about the workflow execution, including

data sources, software used, and parameters.[3][4]

Core Concepts in Pegasus
To effectively use Pegasus, it is essential to understand its core components and concepts.

The following diagram illustrates the logical relationship between the key elements of the

Pegasus system.
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Caption: Logical relationship of Pegasus components.
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Abstract Workflow (DAX): A high-level, portable description of the scientific workflow as a

Directed Acyclic Graph (DAG).[2] The nodes represent computational tasks, and the edges

represent dependencies.

Pegasus Planner (pegasus-plan): Maps the abstract workflow to an executable workflow for

a specific execution environment.[5] It adds tasks for data staging, job submission, and

cleanup.

Catalogs:

Site Catalog: Describes the execution sites, such as the cluster's head node and worker

nodes, and their configurations.[5]

Transformation Catalog: Describes the executables used in the workflow, including their

location on the execution site.[5]

Replica Catalog: Keeps track of the locations of input files.

Executable Workflow: A concrete workflow that can be executed by the workflow engine.

Workflow Engine (HTCondor/DAGMan): Manages the execution of the workflow, submitting

jobs to the cluster's scheduler and handling dependencies.[2]

Experimental Protocol: Submitting a Workflow to a
Cluster
This protocol outlines the steps to create and submit a simple "diamond" workflow to an HPC

cluster. This workflow pattern is common in scientific computing and consists of four jobs: one

pre-processing job, two parallel processing jobs, and one final merge job.

Step 1: Setting up the Pegasus Environment
Before creating and running a workflow, ensure that Pegasus and HTCondor are installed on a

submit node of your cluster.[7] It is also recommended to use Jupyter notebooks for an

interactive experience.[1][7]

Step 2: Defining the Abstract Workflow
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The abstract workflow is defined using the Pegasus Python API. This involves specifying the

jobs, their inputs and outputs, and the dependencies between them.

Pre-process

Process A Process B

Merge

Preparation

Execution

Define Abstract Workflow (Python API)

pegasus-plan

Configure Catalogs (Site, Transformation, Replica)

pegasus-run

pegasus-status

pegasus-analyzer (on failure)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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